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Compound of Interest

Compound Name: C.I. Acid Black 132

Cat. No.: B15599096 Get Quote

C.I. Acid Black 132: Physicochemical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the fundamental physicochemical properties of C.I. Acid Black
132, a pre-metallized 1:2 chromium complex azo dye. The following data has been compiled

for use in research and development.

Core Physicochemical Data
The essential molecular information for C.I. Acid Black 132 is summarized in the table below.

This data is critical for accurate preparation of solutions, analytical characterization, and

experimental design.
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Property Value

Molecular Formula C₄₃H₂₇CrN₆Na₂O₈S[1][2]

Molecular Weight 885.8 g/mol [1][2]

Alternate Molecular Weight 885.75 g/mol [3]

IUPAC Name

disodium;chromium(3+);1-[[5-[(2-

methoxyphenyl)diazenyl]-2-

oxidophenyl]diazenyl]naphthalen-2-olate;3-

oxido-4-[(2-oxidonaphthalen-1-

yl)diazenyl]naphthalene-1-sulfonate[1]

CAS Number 12219-02-2[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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